molecular formula C11H7ClFNO2 B8352004 2-Chloro-8-fluoroquinolin-6-yl acetate

2-Chloro-8-fluoroquinolin-6-yl acetate

Cat. No.: B8352004
M. Wt: 239.63 g/mol
InChI Key: IQSRAMHUEGIMRK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Chloro-8-fluoroquinolin-6-yl acetate is a useful research compound. Its molecular formula is C11H7ClFNO2 and its molecular weight is 239.63 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H7ClFNO2

Molecular Weight

239.63 g/mol

IUPAC Name

(2-chloro-8-fluoroquinolin-6-yl) acetate

InChI

InChI=1S/C11H7ClFNO2/c1-6(15)16-8-4-7-2-3-10(12)14-11(7)9(13)5-8/h2-5H,1H3

InChI Key

IQSRAMHUEGIMRK-UHFFFAOYSA-N

Canonical SMILES

CC(=O)OC1=CC(=C2C(=C1)C=CC(=N2)Cl)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 8-fluoro-2-hydroxyquinolin-6-yl acetate (550 mg) in DMF (6 mL) was added POCl3 (0.6 mL). Then, the mixture was heated at 80° C. over a couple of hours. After aqueous work-up, the desired product, 2-chloro-8-fluoroquinolin-6-yl acetate (380 mg) was obtained by flash silica column chromatography.
Quantity
550 mg
Type
reactant
Reaction Step One
Name
Quantity
0.6 mL
Type
reactant
Reaction Step One
Name
Quantity
6 mL
Type
solvent
Reaction Step One

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